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Compound of Interest

Compound Name: Repin

Cat. No.: B1680521 Get Quote

For Immediate Reference: Unused Repin™ and its packaging require disposal through an

authorized hazardous waste management company or an appropriate incineration facility.[1]

Cured, used Repin™ should be disposed of as solid waste in a sealed container, adhering to

all local, state, and federal regulations.[2]

This guide provides detailed procedural information for the safe and compliant disposal of

Repin™, a zinc oxide eugenol dental impression material. Adherence to these protocols is

essential for maintaining laboratory safety and ensuring environmental responsibility. This

information is intended for researchers, scientists, and drug development professionals who

may use such materials in their work.

Hazardous Components and Safety Profile
Repin™ is a two-paste system. The white paste contains zinc oxide, and the brown paste

contains eugenol.[3][4][5][6] It is crucial to be aware of the hazards associated with the

individual components.

Component Key Hazards

White Paste (Zinc Oxide)
Very toxic to aquatic life with long-lasting effects.

[1]

Brown Paste (Eugenol)
May cause an allergic skin reaction.[1] Mildly

irritating to skin and eyes.[7]
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Table 1: Summary of Hazardous Components in Repin™.

Personal Protective Equipment (PPE)
Before handling uncured Repin™, it is mandatory to wear appropriate personal protective

equipment to minimize exposure and ensure safety.

PPE Item Specification

Gloves
Chemical-resistant gloves (e.g., latex, neoprene,

or PVC).[3][7]

Eye Protection Safety glasses.[3][7]

Clothing Standard laboratory coat or protective clothing.

Table 2: Required Personal Protective Equipment for Handling Repin™.

Step-by-Step Disposal Procedures
The correct disposal method for Repin™ depends on whether the material is used or unused.

Disposal of Unused Repin™
Unused Repin™ paste is considered hazardous waste due to its chemical composition.

Experimental Protocol for Disposal of Unused Repin™:

Do Not Mix: Keep the white and brown pastes in their original, separate containers.[2]

Seal Containers: Ensure the caps of the tubes are tightly sealed.[2]

Segregate Waste: Place the sealed, original containers of unused Repin™ into a designated

hazardous waste receptacle. This receptacle must be clearly labeled for chemical waste.

Arrange for Professional Disposal: The collected hazardous waste must be transferred to a

company authorized for the disposal of dangerous waste materials or taken to a suitable

incineration plant.[1] Do not dispose of unused Repin™ in household or regular laboratory

trash.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1680521?utm_src=pdf-body
https://www.benchchem.com/product/b1680521?utm_src=pdf-body
https://www.proclinic.es/tienda/media/fichas_tecnicas/4703_MSDS_EN_.pdf
https://lavadent.com/wp-content/uploads/MSDS-SS-White-Impression-Paste.pdf
https://www.proclinic.es/tienda/media/fichas_tecnicas/4703_MSDS_EN_.pdf
https://lavadent.com/wp-content/uploads/MSDS-SS-White-Impression-Paste.pdf
https://www.benchchem.com/product/b1680521?utm_src=pdf-body
https://www.benchchem.com/product/b1680521?utm_src=pdf-body
https://www.benchchem.com/product/b1680521?utm_src=pdf-body
https://www.benchchem.com/product/b1680521?utm_src=pdf-body
https://www.benchchem.com/product/b1680521?utm_src=pdf-body
https://www.henryschein.ca/MSDS/1058059.pdf
https://www.henryschein.ca/MSDS/1058059.pdf
https://www.benchchem.com/product/b1680521?utm_src=pdf-body
https://www.eudent.sk/obchod_homedir/data/3129/prilohy/nav-ifu-repin-20160127-ml.pdf
https://www.benchchem.com/product/b1680521?utm_src=pdf-body
https://www.henryschein.ca/MSDS/1058059.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal of Used and Cured Repin™
Once the two pastes are mixed and the material has fully cured, its hazardous characteristics

are reduced. However, proper disposal is still necessary.

Experimental Protocol for Disposal of Used and Cured Repin™:

Allow to Cure: Ensure the mixed Repin™ impression material has fully set and hardened.

Contain the Waste: Place the solid, cured Repin™ material into a closed, durable container.

[2]

General Solid Waste Disposal: Dispose of the sealed container as solid waste.[2] In some

jurisdictions, small quantities of cured material may be safely disposed of in a landfill.[7]

Regulatory Compliance: Always consult and comply with your institution's specific waste

management policies, as well as local, state, and federal regulations for solid waste disposal.

[2]

Spill Management
In the event of a spill of uncured Repin™ paste:

Containment: Prevent the spill from spreading.

Transfer: Move the spilled material into a suitable, sealable container for disposal.[3][7]

Personal Protection: Wear the appropriate PPE as listed in Table 2 during the cleanup

process.[3][7]

Logical Workflow for Repin™ Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Repin™.
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Caption: Decision workflow for the proper disposal of Repin™ material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. eudent.sk [eudent.sk]

2. henryschein.ca [henryschein.ca]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1680521?utm_src=pdf-body-img
https://www.benchchem.com/product/b1680521?utm_src=pdf-body
https://www.benchchem.com/product/b1680521?utm_src=pdf-custom-synthesis
https://www.eudent.sk/obchod_homedir/data/3129/prilohy/nav-ifu-repin-20160127-ml.pdf
https://www.henryschein.ca/MSDS/1058059.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. proclinic.es [proclinic.es]

4. Repin Impression Material [ododo.gr]

5. Repin™ | Pentron [pentron.com]

6. dentburada.com [dentburada.com]

7. lavadent.com [lavadent.com]

To cite this document: BenchChem. [Proper Disposal of Repin: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680521#repin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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